1-(2-Ethoxybenzoyl)piperidin-4-amine

Specification

• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol
• IUPAC Name: (4-aminopiperidin-1-yl)-(2-ethoxyphenyl)methanone
• Standard InChI: InChI=1S/C14H20N2O2/c1-2-18-13-6-4-3-5-12(13)14(17)16-9-7-11(15)8-10-16/h3-6,11H,2,7-10,15H2,1H3
• Standard InChI Key: JKQCCNMMIYIUEH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)N2CCC(CC2)N

Introduction

1-(2-Ethoxybenzoyl)piperidin-4-amine is a chemical compound with the CAS number 953889-40-2 for its free base form and 1170625-41-8 for its hydrochloride salt form. This compound is part of a broader class of piperidine derivatives, which are often explored in pharmaceutical research due to their potential biological activities.

Synthesis and Availability

1-(2-Ethoxybenzoyl)piperidin-4-amine can be synthesized through various organic chemistry methods, typically involving the reaction of piperidin-4-amine with 2-ethoxybenzoyl chloride. This compound is available from several chemical suppliers, such as Synthonix, Inc., where it is marketed as a screening compound.

Biological and Pharmacological Research

While specific biological activity data for 1-(2-Ethoxybenzoyl)piperidin-4-amine is limited, compounds with similar structures are often investigated for their potential interactions with neurotransmitter systems or as part of drug discovery efforts. For instance, piperidine derivatives have been studied for their effects on monoamine transporters and other neurological targets.

Applications and Potential Uses

Given its structural similarity to other biologically active compounds, 1-(2-Ethoxybenzoyl)piperidin-4-amine might be explored in drug discovery programs targeting neurological disorders or other conditions where piperidine derivatives have shown promise.

Safety and Handling

As with many chemical compounds, handling 1-(2-Ethoxybenzoyl)piperidin-4-amine requires appropriate safety precautions. Users should refer to the Material Safety Data Sheet (MSDS) for specific guidance on handling, storage, and disposal.